N-(1,4-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-3-(furan-2-yl)-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(1,4-dimethyl-6-oxo-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)-5-(furan-2-yl)-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C16H16N6O3/c1-8-6-12(23)17-15-13(8)14(21-22(15)2)18-16(24)10-7-9(19-20-10)11-4-3-5-25-11/h3-5,7-8H,6H2,1-2H3,(H,17,23)(H,19,20)(H,18,21,24)
• InChI Key: PDRKJQBRFSHDQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)NC2=C1C(=NN2C)NC(=O)C3=NNC(=C3)C4=CC=CO4
• Molecular Formula: C16H16N6O3
• Molecular Weight: 340.34 g/mol

Description

N-(1,4-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-3-(furan-2-yl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C16H16N6O3 and its molecular weight is 340.343. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

The compound N-(1,4-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-3-(furan-2-yl)-1H-pyrazole-5-carboxamide and its derivatives are primarily utilized in the synthesis of various heterocyclic compounds. It serves as a precursor or intermediate for creating a wide range of chemical structures, including 1,2,4-triazoles, 1,3,4-oxadiazoles, 1,3,4-thiadiazoles, isoxazolines, isoxazoles, and various polyheterocyclic systems. These structures are synthesized through cyclization reactions, alkylations, and interactions with different halo compounds, showcasing the compound's versatility in organic synthesis (El-Essawy & Rady, 2011), (Rahmouni et al., 2014), (Abdel‐Latif et al., 2019).

Biological and Pharmaceutical Research

Antimicrobial Properties

Several studies have focused on the antimicrobial properties of compounds derived from N-(1,4-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-3-(furan-2-yl)-1H-pyrazole-5-carboxamide. The synthesized heterocyclic compounds have shown promise in inhibiting the growth of various bacterial and fungal species, indicating potential applications in antimicrobial treatments (Abu-Melha, 2013), (Ghorab et al., 2014).

Cancer Research

The synthesis of novel compounds based on this chemical structure has also been linked to anticancer research. Specific derivatives have been tested against cancer cell lines, showing varying degrees of inhibitory effects, which are essential for the development of new chemotherapy drugs (Ghorab et al., 2014).

Neurotropic Activity

Research into the neurotropic activity of derivatives of N-(1,4-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-3-(furan-2-yl)-1H-pyrazole-5-carboxamide has revealed potential anxiolytic and antidepressant effects, indicating possible applications in the treatment of various neurological disorders (Dashyan et al., 2022).

Imaging and Diagnostic Research

PET Imaging

Compounds synthesized from this chemical structure have been explored as potential PET (Positron Emission Tomography) agents for imaging specific enzymes involved in neuroinflammation, highlighting their relevance in diagnostic imaging and the study of neurodegenerative diseases (Wang et al., 2018).